Cas no 4481-78-1 (1-oxaspiro[5.5]undecan-2-one)
1-oxaspiro[5.5]undecan-2-one structure
Product Name:1-oxaspiro[5.5]undecan-2-one
1-oxaspiro[5.5]undecan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-oxaspiro[5.5]undecan-2-one
- 1-Oxaspiro(5.5)undecan-2-one
- 62F2L3FU5R
- 4481-78-1
- DTXSID00196311
- Spiro[cyclohexane-1,2'-[2H]pyran]-6'(3'H)-one, 4',5'-dihydro-
- 1-oxaspiro[5.5]undecan-2-on
- EINECS 224-763-6
- NS00031459
- KRSNUDOGPSONQI-UHFFFAOYSA-N
- SCHEMBL494045
-
- Inchi: 1S/C10H16O2/c11-9-5-4-8-10(12-9)6-2-1-3-7-10/h1-8H2
- InChI Key: KRSNUDOGPSONQI-UHFFFAOYSA-N
- SMILES: O1C(CCCC21CCCCC2)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-oxaspiro[5.5]undecan-2-one Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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